Cas no 4730-24-9 (2-Bromo-6-methylheptane)

2-Bromo-6-methylheptane (CAS: 5168-90-3) is a branched alkyl bromide commonly used as an intermediate in organic synthesis. Its structure, featuring a bromine atom at the 2-position and a methyl group at the 6-position, makes it a versatile reagent for nucleophilic substitution reactions, particularly in the preparation of more complex hydrocarbons or functionalized compounds. The compound's stability and well-defined reactivity profile allow for controlled transformations in Grignard reactions, cross-coupling, or alkylation processes. It is typically handled under inert conditions due to its sensitivity to light and moisture. Suitable for research and industrial applications, 2-Bromo-6-methylheptane offers consistent performance in synthetic workflows.

2-Bromo-6-methylheptane structure

Product Name:2-Bromo-6-methylheptane

CAS No:4730-24-9

MF:C₈H₁₇Br

MW:193.124582052231

CID:332206

PubChem ID:138332

Update Time:2025-10-07

2-Bromo-6-methylheptane Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-6-methylheptane
- Heptane,2-bromo-6-methyl-
- 2-Brom-6-methyl-heptan
- 2-bromo-6-methyl-heptane
- 6-Brom-2-methyl-heptan
- Heptane,2-bromo-6-methyl
- 2-bromo- 6-methyl-heptane
- DTXSID70963799
- AKOS006221820
- 2-bromo i-octane
- 2 -bromo-6-methylheptane
- 4730-24-9
- SCHEMBL11569015
- 2-bromo-6-methyl heptane
- EN300-7163614
- Inchi： 1S/C8H17Br/c1-7(2)5-4-6-8(3)9/h7-8H,4-6H2,1-3H3
- InChI Key： ZMWRLWROCBQAMW-UHFFFAOYSA-N
- SMILES： BrC(C)CCCC(C)C

Computed Properties

Exact Mass: 192.05100
Monoisotopic Mass: 192.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 59.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.1024 (estimate)
Boiling Point: 191.87°C (estimate)
Flash Point: 56 °C
Refractive Index: 1.4363 (estimate)
PSA: 0.00000
LogP: 3.59610

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